Cas no 88339-46-2 (Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-)
88339-46-2 structure
Product Name:Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-
CAS No:88339-46-2
MF:C13H16O2
MW:204.264944076538
CID:636605
PubChem ID:71409000
Update Time:2025-04-19
Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-
- 3-acetyl-2,4,5,6-tetramethylbenzaldehyde
- 88339-46-2
- DTXSID10828772
-
- Inchi: 1S/C13H16O2/c1-7-8(2)12(6-14)10(4)13(9(7)3)11(5)15/h6H,1-5H3
- InChI Key: AYZGCDUNIOLARF-UHFFFAOYSA-N
- SMILES: O=C(C)C1=C(C)C(C=O)=C(C)C(C)=C1C
Computed Properties
- Exact Mass: 204.115029749g/mol
- Monoisotopic Mass: 204.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 34.1Ų
Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl- Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
88339-46-2 (Benzaldehyde, 3-acetyl-2,4,5,6-tetramethyl-) Related Products
- 954-16-5(2,4,6-Trimethylbenzophenone)
- 89-74-7(2',4'-Dimethylacetophenone)
- 84-65-1(Anthraquinone)
- 1667-01-2(1-(2,4,6-trimethylphenyl)ethan-1-one)
- 577-16-2(2'-Methylacetophenone)
- 84-51-5(2-Ethylanthraquinone)
- 131-58-8(2-Methylbenzophenone)
- 2040-14-4(2'-Methylpropiophenone)
- 90-44-8(Anthrone)
- 84-54-8(2-Methylanthraquinone)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk